molecular formula C21H25NO4Si B6149753 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trimethylsilyl)propanoic acid CAS No. 2171621-62-6

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trimethylsilyl)propanoic acid

Cat. No. B6149753
CAS RN: 2171621-62-6
M. Wt: 383.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trimethylsilyl)propanoic acid” is a complex organic molecule. It contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis. The Fmoc group serves as a protective group for the amino group during peptide synthesis .


Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of the Fmoc group and the trimethylsilyl group. The Fmoc group consists of a fluorene moiety (a three-ring aromatic system) attached to a carbamate group. The trimethylsilyl group consists of a silicon atom bonded to three methyl groups and the rest of the molecule .


Chemical Reactions Analysis

The Fmoc group can be removed under mildly basic conditions, which is a key step in peptide synthesis. The trimethylsilyl group can be removed under mildly acidic conditions or with fluoride ions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would largely depend on the specific structure and functional groups present. As an Fmoc-protected amino acid, it would likely be a solid at room temperature .

Mechanism of Action

As this compound is an Fmoc-protected amino acid, it would likely be used in the synthesis of peptides or proteins. The Fmoc group protects the amino group during the synthesis process, preventing it from reacting until the Fmoc group is removed .

Future Directions

The use of Fmoc-protected amino acids in peptide synthesis is a well-established field, and research is ongoing to develop more efficient and effective methods for peptide synthesis. This compound could potentially be used in the synthesis of new peptides or proteins with novel properties .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trimethylsilyl)propanoic acid' involves the protection of the amine group, followed by the introduction of the fluorenyl group, and then the introduction of the trimethylsilyl group. Finally, the deprotection of the amine group is carried out to obtain the desired compound.", "Starting Materials": [ "2-amino-3-(trimethylsilyl)propanoic acid", "9H-fluorene", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "Diisopropylethylamine (DIPEA)", "Methanol", "Dichloromethane (DCM)", "Tetrahydrofuran (THF)", "Acetic acid", "Triethylamine (TEA)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)" ], "Reaction": [ "Protection of the amine group with tert-butyloxycarbonyl (BOC) in the presence of DIPEA and DCM", "Introduction of the fluorenyl group by reacting BOC-protected amino acid with 9H-fluorene, DCC, and NHS in DCM", "Deprotection of the BOC group with HCl in methanol", "Introduction of the trimethylsilyl group by reacting the amino acid with trimethylsilyl chloride and TEA in THF", "Deprotection of the amine group with NaOH in acetic acid to obtain the desired compound" ] }

CAS RN

2171621-62-6

Product Name

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trimethylsilyl)propanoic acid

Molecular Formula

C21H25NO4Si

Molecular Weight

383.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.